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Compound of Interest

Compound Name: 2-Nonanamine

Cat. No.: B079882 Get Quote

Introduction
2-Nonanamine, also known as 2-aminononane, is a primary aliphatic amine with the chemical

formula C9H21N.[1] It is a chiral compound existing as two stereoisomers, (R)-2-Nonanamine
and (S)-2-Nonanamine. This guide provides a comprehensive overview of its chemical and

physical properties, experimental protocols for its synthesis and analysis, and safety

information, tailored for researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties
The physicochemical properties of 2-Nonanamine are summarized in the tables below. These

properties are crucial for understanding its behavior in various chemical and biological systems.
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Property Value Source

Molecular Formula C9H21N [1]

Molecular Weight 143.27 g/mol [1][2]

CAS Number 13205-58-8 (racemic) [1][3]

74069-74-2 ((R)-isomer) [4][5]

Appearance Colorless liquid [6]

Density 0.782 g/cm³[4][7] 0.791 g/cm³[3]

Boiling Point 191.018 °C at 760 mmHg[3] 73 °C at 19 mmHg[4][7]

Melting Point < -20 °C [4][8]

Flash Point 69.839 °C[3] 71 °C[4][7]

Refractive Index 1.4271 [3][4][7]

Vapor Pressure 0.526 mmHg at 25°C [3]

Solubility

Expected to have low solubility

in water and be soluble in

organic solvents.[9] Amines

with six or fewer carbons are

generally water-soluble; longer

chains decrease solubility.[10]
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Property Value Source

pKa (Predicted) 11.10 ± 0.35 [3][7]

LogP (Octanol/Water Partition

Coefficient)
3.3944 [3]

XLogP3 3.2 [2][3]

Hydrogen Bond Donor Count 1 [2][3]

Hydrogen Bond Acceptor

Count
1 [2][3]

Rotatable Bond Count 6 [2][3]

Topological Polar Surface Area 26 Å² [2]

Complexity 61.7 [2][3]

Exact Mass 143.167399674 Da [2][3]

Experimental Protocols
Synthesis of 2-Nonanamine via Reductive Amination
A common and effective method for synthesizing 2-Nonanamine is the reductive amination of

2-nonanone.[3] This two-step process involves the formation of an imine intermediate, followed

by its reduction to the amine.

Materials:

2-Nonanone

Ammonia (in methanol)

Hydrogen gas

Raney Nickel or Palladium on carbon (catalyst)

Methanol (solvent)
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Anhydrous magnesium sulfate or sodium sulfate (drying agent)

Diethyl ether (for extraction)

Hydrochloric acid (for salt formation and purification)

Sodium hydroxide (for neutralization)

Procedure:

Imine Formation: In a reaction vessel, dissolve 2-nonanone in methanol. Add a solution of

ammonia in methanol. Stir the mixture at room temperature to form the corresponding imine.

Reduction: Transfer the reaction mixture to a high-pressure hydrogenation apparatus. Add a

catalytic amount of Raney Nickel or Palladium on carbon.

Hydrogenation: Pressurize the vessel with hydrogen gas and heat the mixture. The reaction

progress can be monitored by techniques such as thin-layer chromatography (TLC) or gas

chromatography (GC).

Work-up: Once the reaction is complete, cool the vessel and carefully vent the hydrogen gas.

Filter the mixture to remove the catalyst.

Extraction: Concentrate the filtrate under reduced pressure to remove the methanol.

Dissolve the residue in diethyl ether and wash with brine (saturated NaCl solution).

Purification: To purify the amine, it can be converted to its hydrochloride salt by bubbling dry

HCl gas through the ethereal solution or by adding a solution of HCl in ether. The

precipitated salt can be collected by filtration and washed with cold ether.

Isolation: The free amine can be regenerated by treating the hydrochloride salt with a strong

base like sodium hydroxide, followed by extraction with an organic solvent. The organic layer

is then dried over an anhydrous drying agent, and the solvent is removed under reduced

pressure to yield pure 2-Nonanamine.

Determination of Physicochemical Properties
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Boiling Point: The boiling point can be determined using a distillation apparatus at

atmospheric or reduced pressure. A thermometer is placed to measure the vapor

temperature during distillation.

Density: A pycnometer or a digital density meter can be used to accurately measure the

density of the liquid amine at a specific temperature.

Refractive Index: An Abbe refractometer is commonly used to measure the refractive index

of the liquid, which is a measure of how much light bends as it passes through the

substance.

Visualizations
Logical Relationship of 2-Nonanamine Properties
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Caption: Key property categories of 2-Nonanamine.

Experimental Workflow: Synthesis of 2-Nonanamine
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Caption: Reductive amination synthesis workflow.

Experimental Workflow: Purification and Analysis
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Caption: Purification and analysis workflow.

Safety Information
2-Nonanamine is a corrosive and hazardous chemical. It is important to handle it with

appropriate safety precautions in a well-ventilated area, preferably a fume hood.
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Hazard Statements: Causes severe skin burns and eye damage.[2][3] It may also be toxic if

swallowed, fatal in contact with skin, and fatal if inhaled.[2]

Precautionary Statements: Wear protective gloves, protective clothing, eye protection, and

face protection.[11] Do not breathe dust, fumes, gas, mist, vapors, or spray.[11] Wash skin

thoroughly after handling.[11]

First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[11] If

on skin, take off immediately all contaminated clothing and rinse skin with water.[11] If

inhaled, remove the victim to fresh air.[11] If swallowed, rinse mouth and do NOT induce

vomiting.[11] In all cases of exposure, seek immediate medical attention.[11]

Conclusion
This technical guide provides a detailed overview of the chemical properties of 2-Nonanamine.

The tabulated data, experimental protocols, and workflow diagrams offer a valuable resource

for researchers and professionals. Due to its hazardous nature, all handling and experimental

procedures should be conducted with strict adherence to safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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